Cas no 80279-71-6 (2,3-dihydro-1H-indole-6-sulfonic Acid)

• Product Name: 2,3-dihydro-1H-indole-6-sulfonic Acid
• CAS No: 80279-71-6
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD20667628
• CID: 3228512
• PubChem ID: 15279287
• Update Time: 2025-04-23

2,3-dihydro-1H-indole-6-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO-
• FDA27971
• Z1262576851
• EN300-114397
• SCHEMBL1806454
• MFCD20667628
• AKOS024208906
• SNRSKXDRZWSQKH-UHFFFAOYSA-N
• G23206
• AS-6362
• 2,3-dihydro-1H-indole-6-sulfonicacid
• 2,3-dihydro-1H-indole-6-sulfonic acid
• 80279-71-6
• 2,3-dihydro-1H-indole-6-sulfonic Acid

• MDL： MFCD20667628
• Inchi： 1S/C8H9NO3S/c10-13(11,12)7-2-1-6-3-4-9-8(6)5-7/h1-2,5,9H,3-4H2,(H,10,11,12)
• InChI Key： SNRSKXDRZWSQKH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NCC2)(=O)(=O)O

Computed Properties

• Exact Mass: 199.03031432Da
• Monoisotopic Mass: 199.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA

2,3-dihydro-1H-indole-6-sulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3-dihydro-1H-indole-6-sulfonic Acid

Comprehensive Overview of 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO- (CAS No. 80279-71-6)

The chemical compound 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO- (CAS No. 80279-71-6) is a sulfonated derivative of indole, a heterocyclic aromatic organic compound. This compound has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science due to its unique structural properties and versatile applications. The presence of the sulfonic acid group in the indole framework enhances its solubility in aqueous media, making it a valuable intermediate in various chemical reactions.

One of the key features of 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO- is its role as a building block in the synthesis of more complex molecules. Researchers and chemists frequently utilize this compound to develop pharmaceutical intermediates, dyes, and functional materials. Its molecular structure, which includes a fused benzene and pyrrole ring, contributes to its reactivity and ability to participate in diverse chemical transformations. This makes it a sought-after compound in both academic and industrial research settings.

In recent years, the demand for sulfonated indole derivatives like 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO- has increased due to their potential applications in drug discovery and biotechnology. For instance, sulfonated compounds are known for their ability to interact with biological targets, making them useful in the development of new therapeutic agents. Additionally, the sulfonic acid moiety can improve the water solubility of drug candidates, a critical factor in pharmaceutical formulations.

The synthesis of 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO- typically involves the sulfonation of 2,3-dihydroindole under controlled conditions. This process requires careful optimization to achieve high yields and purity, as the sulfonic acid group can be sensitive to harsh reaction conditions. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are often employed to characterize the compound and confirm its structural integrity.

From an industrial perspective, 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO- is used in the production of specialty chemicals and high-performance materials. Its ability to act as a ligand or catalyst in certain reactions further expands its utility. Moreover, the compound's compatibility with green chemistry principles has made it a subject of interest for sustainable chemical processes. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce environmental impact.

In the context of current trends, 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO- aligns with the growing focus on bio-based chemicals and renewable resources. The compound's potential applications in biodegradable materials and green solvents are being investigated, reflecting the broader shift toward sustainability in the chemical industry. This has led to increased research funding and collaborations aimed at unlocking new uses for sulfonated indole derivatives.

For those seeking detailed information about 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO-, it is essential to consult reliable sources such as peer-reviewed journals, chemical databases, and supplier catalogs. The compound's CAS No. 80279-71-6 serves as a unique identifier, ensuring accurate retrieval of data across scientific platforms. Additionally, safety data sheets (SDS) provide crucial information on handling, storage, and disposal, ensuring compliance with regulatory standards.

In summary, 1H-INDOLE-6-SULFONIC ACID, 2,3-DIHYDRO- (CAS No. 80279-71-6) is a versatile and valuable compound with wide-ranging applications in chemistry and beyond. Its unique properties, combined with the growing emphasis on sustainable and bio-based solutions, position it as a compound of significant interest for future research and development. Whether in pharmaceuticals, materials science, or green chemistry, this sulfonated indole derivative continues to demonstrate its importance in advancing scientific and industrial innovation.